Cas no 1806427-83-7 (5-(Aminomethyl)-2-ethoxybenzo[d]oxazole)
5-(Aminomethyl)-2-ethoxybenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole
-
- Inchi: 1S/C10H12N2O2/c1-2-13-10-12-8-5-7(6-11)3-4-9(8)14-10/h3-5H,2,6,11H2,1H3
- InChI Key: ZQDZVDTUJFMQHY-UHFFFAOYSA-N
- SMILES: O1C(=NC2C=C(CN)C=CC1=2)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 189
- XLogP3: 1.3
- Topological Polar Surface Area: 61.3
5-(Aminomethyl)-2-ethoxybenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001198-250mg |
5-(Aminomethyl)-2-ethoxybenzo[d]oxazole |
1806427-83-7 | 98% | 250mg |
$5,591.65 | 2022-03-31 | |
| Alichem | A081001198-500mg |
5-(Aminomethyl)-2-ethoxybenzo[d]oxazole |
1806427-83-7 | 98% | 500mg |
$7,472.48 | 2022-03-31 | |
| Alichem | A081001198-1g |
5-(Aminomethyl)-2-ethoxybenzo[d]oxazole |
1806427-83-7 | 98% | 1g |
$13,603.85 | 2022-03-31 |
5-(Aminomethyl)-2-ethoxybenzo[d]oxazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole
Introduction to 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole (CAS No. 1806427-83-7)
5-(Aminomethyl)-2-ethoxybenzo[d]oxazole (CAS No. 1806427-83-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzo[d]oxazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.
The core structure of 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole consists of a benzene ring fused with an oxazole ring, with an aminomethyl group and an ethoxy substituent at specific positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage induced by various neurotoxic agents.
In addition to its neuroprotective properties, 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole has also shown promise in cancer research. A 2022 study published in Cancer Research reported that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are aberrantly activated in cancer cells, leading to cell cycle arrest and apoptosis. These findings suggest that 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole could be a valuable lead compound for the development of targeted cancer therapies.
The pharmacokinetic properties of 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. Preclinical studies have shown that 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole has good oral bioavailability and a long half-life, making it suitable for chronic administration.
To further explore the therapeutic potential of 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in various disease models, including Alzheimer's disease, Parkinson's disease, and different types of cancer. Preliminary results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.
In conclusion, 5-(Aminomethyl)-2-ethoxybenzo[d]oxazole (CAS No. 1806427-83-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, paving the way for innovative treatments in various medical fields.
1806427-83-7 (5-(Aminomethyl)-2-ethoxybenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)